Ceftibuten-13C3
Ceftibuten-13C3
Ceftibuten is a semisynthetic, beta-lactamase-stable, third-generation cephalosporin with antibacterial activity. Ceftibuten binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.
Cephalosporin , also known as cedax or ceftibutene, belongs to the class of organic compounds known as cephalosporins. Cephalosporins are compounds containing a 1, 2-thiazine fused to a 2-azetidinone to for a oxo-5-thia-1-azabicyclo[4. 2. 0]oct-2-ene-2-carboxylic acid moiety or a derivative thereof. Cephalosporin is a drug which is used to treat acute bacterial exacerbations of chronic bronchitis (abecb), acute bacterial otitis media, pharyngitis, and tonsilitis. Cephalosporin is considered to be a practically insoluble (in water) and relatively neutral molecule. Cephalosporin has been detected in multiple biofluids, such as urine and blood. Within the cell, cephalosporin is primarily located in the membrane (predicted from logP). Cephalosporin is a potentially toxic compound.
Ceftibuten is a third-generation cephalosporin antibiotic with a [(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino substituent at the 7 position of the cephem skeleton. An orally-administered agent, ceftibuten is used as the dihydrate to treat urinary-tract and respiratory-tract infections. It has a role as an antibacterial drug. It is a cephalosporin and a dicarboxylic acid.
Cephalosporin , also known as cedax or ceftibutene, belongs to the class of organic compounds known as cephalosporins. Cephalosporins are compounds containing a 1, 2-thiazine fused to a 2-azetidinone to for a oxo-5-thia-1-azabicyclo[4. 2. 0]oct-2-ene-2-carboxylic acid moiety or a derivative thereof. Cephalosporin is a drug which is used to treat acute bacterial exacerbations of chronic bronchitis (abecb), acute bacterial otitis media, pharyngitis, and tonsilitis. Cephalosporin is considered to be a practically insoluble (in water) and relatively neutral molecule. Cephalosporin has been detected in multiple biofluids, such as urine and blood. Within the cell, cephalosporin is primarily located in the membrane (predicted from logP). Cephalosporin is a potentially toxic compound.
Ceftibuten is a third-generation cephalosporin antibiotic with a [(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino substituent at the 7 position of the cephem skeleton. An orally-administered agent, ceftibuten is used as the dihydrate to treat urinary-tract and respiratory-tract infections. It has a role as an antibacterial drug. It is a cephalosporin and a dicarboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
97519-39-6
VCID:
VC0193870
InChI:
InChI=1S/C15H14N4O6S2/c16-15-17-7(5-27-15)6(1-2-9(20)21)11(22)18-10-12(23)19-8(14(24)25)3-4-26-13(10)19/h1,3,5,10,13H,2,4H2,(H2,16,17)(H,18,22)(H,20,21)(H,24,25)/b6-1-/t10-,13-/m1/s1
SMILES:
Molecular Formula:
C15H14N4O6S2
Molecular Weight:
410.4 g/mol
Ceftibuten-13C3
CAS No.: 97519-39-6
Impurities
VCID: VC0193870
Molecular Formula: C15H14N4O6S2
Molecular Weight: 410.4 g/mol
Purity: > 95%
CAS No. | 97519-39-6 |
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Product Name | Ceftibuten-13C3 |
Molecular Formula | C15H14N4O6S2 |
Molecular Weight | 410.4 g/mol |
IUPAC Name | (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
Standard InChI | InChI=1S/C15H14N4O6S2/c16-15-17-7(5-27-15)6(1-2-9(20)21)11(22)18-10-12(23)19-8(14(24)25)3-4-26-13(10)19/h1,3,5,10,13H,2,4H2,(H2,16,17)(H,18,22)(H,20,21)(H,24,25)/b6-1-/t10-,13-/m1/s1 |
Standard InChIKey | UNJFKXSSGBWRBZ-BJCIPQKHSA-N |
Isomeric SMILES | C1C=C(N2[C@H](S1)[C@@H](C2=O)NC(=O)/C(=C\CC(=O)O)/C3=CSC(=N3)N)C(=O)O |
Canonical SMILES | C1C=C(N2C(S1)C(C2=O)NC(=O)C(=CCC(=O)O)C3=CSC(=N3)N)C(=O)O |
Physical Description | Solid |
Description | Ceftibuten is a semisynthetic, beta-lactamase-stable, third-generation cephalosporin with antibacterial activity. Ceftibuten binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis. Cephalosporin , also known as cedax or ceftibutene, belongs to the class of organic compounds known as cephalosporins. Cephalosporins are compounds containing a 1, 2-thiazine fused to a 2-azetidinone to for a oxo-5-thia-1-azabicyclo[4. 2. 0]oct-2-ene-2-carboxylic acid moiety or a derivative thereof. Cephalosporin is a drug which is used to treat acute bacterial exacerbations of chronic bronchitis (abecb), acute bacterial otitis media, pharyngitis, and tonsilitis. Cephalosporin is considered to be a practically insoluble (in water) and relatively neutral molecule. Cephalosporin has been detected in multiple biofluids, such as urine and blood. Within the cell, cephalosporin is primarily located in the membrane (predicted from logP). Cephalosporin is a potentially toxic compound. Ceftibuten is a third-generation cephalosporin antibiotic with a [(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino substituent at the 7 position of the cephem skeleton. An orally-administered agent, ceftibuten is used as the dihydrate to treat urinary-tract and respiratory-tract infections. It has a role as an antibacterial drug. It is a cephalosporin and a dicarboxylic acid. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Solubility | 7.05e-02 g/L |
Synonyms | [6R-[6α,7β(Z)]]-7-[[2-(2-Amino-4-thiazolyl)-4-carboxy-1-oxo-2-(butenyl-13C3)]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; Sch-39720; Cephalosporin 7432-S-13C3; S 7432-13C3; Cedax-13C3; |
PubChem Compound | 5282242 |
Last Modified | Nov 11 2021 |
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